Cas no 1261798-05-3 (C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine)

• Product Name: C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine
• CAS No: 1261798-05-3
• MF: C₁₄H₁₁ClF₃NO
• MW: 301.69145321846
• CID: 4996844
• Update Time: 2025-06-09

C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

• Inchi： 1S/C14H11ClF3NO/c15-13-10(8-19)4-2-6-12(13)9-3-1-5-11(7-9)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： QQNVLPPVOYOMIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC=C1C1C=CC=C(C=1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2

Additional information on C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

Comprehensive Overview of C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS No. 1261798-05-3)

C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine, with the CAS number 1261798-05-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique biphenyl backbone substituted with chloro and trifluoromethoxy groups, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to compounds used in central nervous system (CNS) therapeutics and metabolic disorder treatments.

The growing demand for trifluoromethoxy-containing compounds in modern chemistry underscores the importance of CAS 1261798-05-3. Fluorinated compounds, especially those with trifluoromethoxy groups, are known for their enhanced metabolic stability and lipophilicity, which are critical in optimizing drug candidates. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with improved pharmacokinetic profiles. Users searching for "biphenyl methylamine derivatives" or "chloro-trifluoromethoxy compounds" will find this compound highly relevant to their inquiries.

From a synthetic chemistry perspective, C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine serves as a versatile building block. Its chloro-substituted biphenyl core allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecules. This adaptability makes it a sought-after reagent in high-throughput screening (HTS) and combinatorial chemistry, addressing the needs of laboratories focused on fragment-based drug design (FBDD).

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some halogenated compounds, CAS 1261798-05-3 is designed to meet stringent green chemistry principles, minimizing hazardous byproducts during synthesis. This aligns with the increasing focus on sustainable chemical processes and eco-friendly intermediates, topics frequently searched by professionals in the field. Additionally, its stability under standard storage conditions makes it a practical choice for industrial-scale applications.

In summary, C-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS No. 1261798-05-3) represents a critical intersection of innovation and utility in organic chemistry. Its structural features and synthetic versatility cater to evolving demands in drug development, agrochemical research, and material science. For researchers exploring "fluorinated biphenyl amines" or "pharmaceutical intermediates with trifluoromethoxy groups," this compound offers a promising avenue for advancing their work.